3-Trichloroacetylamino-5,6,7,8-tetrahydroquinoline

• Molecular Formula: C11H11Cl3N2O
• Molecular Weight: 293.6 g/mol
• IUPAC Name: 2,2,2-trichloro-N-(5,6,7,8-tetrahydroquinolin-3-yl)acetamide
• InChI: InChI=1S/C11H11Cl3N2O/c12-11(13,14)10(17)16-8-5-7-3-1-2-4-9(7)15-6-8/h5-6H,1-4H2,(H,16,17)
• InChI Key: XXMGYOSLVZRTHM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C=C(C=N2)NC(=O)C(Cl)(Cl)Cl

Description

3-Trichloroacetylamino-5,6,7,8-tetrahydroquinoline is a useful research compound. Its molecular formula is C11H11Cl3N2O and its molecular weight is 293.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 130 ml of methylene chloride are added 12.69 g of Compound 1 obtained in the above step (1) and 2.4 ml of triethylamine, and a solution of 10.5 ml of trichloroacetyl chloride in 30 ml of methylene chloride is dropwise added with ice cooling and under stirring over a period of 7 minutes. The reaction mixture is stirred at room temperature for 20 minutes, mixed with saturated saline, made weakly alkaline with aqueous ammonia and the organic layer is separated. The aqueous layer is shaken with methylene chloride. The organic layers are combined, washed with saturated saline, dried over anhydrous magnesium sulfate and concentrated to remove the solvent. The residue is chromatographed on a silica gel column, eluting with 10% methanol/methylene chloride. The product is recrystallized from ethyl acetate to give 24.21 g of the titled compound 2. Yield: 96%